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Compound of Interest

Compound Name: 1,2-Bis(4-methoxyphenyl)ethyne

Cat. No.: B1268520 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercially available suppliers of

1,2-Bis(4-methoxyphenyl)ethyne (also known as 4,4'-Dimethoxytolane), its synthesis,

purification, and its role as a potential anticancer agent through the modulation of the PI3K/Akt

signaling pathway.

Commercially Available Suppliers
A variety of chemical suppliers offer 1,2-Bis(4-methoxyphenyl)ethyne, with varying purity

levels, quantities, and price points. The following table summarizes the offerings from several

key suppliers to aid in procurement for research and development purposes.
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Supplier CAS Number Purity
Available
Quantities

Price (USD)

ChemScene 2132-62-9 ≥98% 250 mg, 1 g
$58 (250 mg),

$147 (1 g)[1]

Sigma-Aldrich 2132-62-9 98% - Inquiry required

Aladdin Scientific 2132-62-9 min 97% 100 mg $49.99 (100 mg)

Fluorochem 1226-42-2 95%
5g, 10g, 25g,

100g, 500g

€12 (5g), €17

(10g), €36 (25g),

€98 (100g), €394

(500g)[2]

Vulcanchem 2132-62-9 - -
Inquiry

required[3]

Experimental Protocols
Synthesis of 1,2-Bis(4-methoxyphenyl)ethyne via
Tandem Sonogashira Coupling
This protocol describes an efficient one-pot synthesis of symmetrical diarylalkynes like 1,2-
Bis(4-methoxyphenyl)ethyne.[3]

Materials:

Propiolic acid

4-iodoanisole

Palladium(II) chloride (PdCl₂) (2 mol%)

Xphos (4 mol%)

1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (2 equivalents)

Dimethyl sulfoxide (DMSO)
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Procedure:

To a flame-dried flask under an inert atmosphere, add propiolic acid, 4-iodoanisole, PdCl₂,

Xphos, and DBU.

Add DMSO as the solvent.

Heat the reaction mixture to 120°C.

Stir the reaction for 24 hours.

After completion, cool the reaction mixture to room temperature.

Proceed with aqueous workup and extraction with a suitable organic solvent (e.g., ethyl

acetate).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude product.

Purification by Column Chromatography
This protocol outlines the purification of the crude 1,2-Bis(4-methoxyphenyl)ethyne.

Materials:

Crude 1,2-Bis(4-methoxyphenyl)ethyne

Silica gel (60-120 mesh)

Hexanes

Ethyl acetate

Glass column

Cotton or glass wool

Sand
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Procedure:

Prepare the Column:

Securely plug the bottom of a glass column with cotton or glass wool.

Add a small layer of sand over the plug.

Prepare a slurry of silica gel in a non-polar solvent (e.g., hexanes).

Pour the slurry into the column and allow it to pack evenly, tapping the column gently to

remove air bubbles.

Add a layer of sand on top of the silica gel bed.

Load the Sample:

Dissolve the crude product in a minimal amount of a suitable solvent (e.g.,

dichloromethane or the eluent).

Carefully load the sample onto the top of the silica gel.

Elution:

Begin eluting the column with a non-polar solvent system (e.g., a mixture of hexanes and

ethyl acetate, starting with a low polarity).

Gradually increase the polarity of the eluent to facilitate the separation of the desired

compound from impurities.

Fraction Collection and Analysis:

Collect the eluate in fractions.

Monitor the fractions by thin-layer chromatography (TLC) to identify those containing the

pure product.
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Combine the pure fractions and evaporate the solvent under reduced pressure to obtain

the purified 1,2-Bis(4-methoxyphenyl)ethyne as a light yellow solid.[3]

Cell Viability (MTT) Assay
This protocol is for assessing the cytotoxic effects of 1,2-Bis(4-methoxyphenyl)ethyne on

cancer cell lines.

Materials:

Cancer cell line of interest (e.g., breast or lung cancer cells)

Complete cell culture medium

96-well plates

1,2-Bis(4-methoxyphenyl)ethyne stock solution (dissolved in DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

Microplate reader

Procedure:

Cell Seeding:

Seed the cells in a 96-well plate at a predetermined optimal density and allow them to

adhere overnight.

Compound Treatment:

Prepare serial dilutions of 1,2-Bis(4-methoxyphenyl)ethyne in cell culture medium.

Remove the old medium from the cells and add the medium containing different

concentrations of the compound. Include a vehicle control (DMSO) and a no-treatment

control.
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Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

MTT Addition and Incubation:

After the incubation period, add 10 µL of MTT solution to each well.[4]

Incubate the plate for 2-4 hours at 37°C until a purple formazan precipitate is visible.[5]

Solubilization and Absorbance Reading:

Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[5]

Gently mix the contents of the wells.

Measure the absorbance at a wavelength of 570 nm using a microplate reader.[5]

Data Analysis:

Calculate the percentage of cell viability for each concentration compared to the vehicle

control.

Signaling Pathway and Experimental Workflow
PI3K/Akt Signaling Pathway Inhibition
1,2-Bis(4-methoxyphenyl)ethyne has been suggested to exert its anticancer effects by

modulating the PI3K/Akt signaling pathway, which is crucial for cell survival and proliferation.[6]

[7][8][9] Inhibition of this pathway can lead to decreased cell viability and the induction of

apoptosis in cancer cells.
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Caption: PI3K/Akt signaling pathway and the inhibitory effect of 1,2-Bis(4-
methoxyphenyl)ethyne.

Experimental Workflow for Evaluating Anticancer
Activity
The following diagram illustrates a typical workflow for investigating the anticancer properties of

1,2-Bis(4-methoxyphenyl)ethyne.
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Caption: Experimental workflow for assessing the anticancer activity of 1,2-Bis(4-
methoxyphenyl)ethyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemscene.com [chemscene.com]

2. 1,2-Bis(4-methoxyphenyl)ethane-1,2-dione | CymitQuimica [cymitquimica.com]

3. 1,2-Bis(4-methoxyphenyl)ethyne (2132-62-9) for sale [vulcanchem.com]

4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

5. atcc.org [atcc.org]

6. cusabio.com [cusabio.com]

7. researchgate.net [researchgate.net]

8. researchgate.net [researchgate.net]

9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Commercial Availability and Technical Guide for 1,2-
Bis(4-methoxyphenyl)ethyne]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268520#commercially-available-1-2-bis-4-
methoxyphenyl-ethyne-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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